Cas no 125567-05-7 (1,3-Isobenzofurandione, 5,5'-[cyclohexylidenebis(4,1-phenyleneoxy)]bis-)

• Product name: 1,3-Isobenzofurandione, 5,5'-[cyclohexylidenebis(4,1-phenyleneoxy)]bis-
• CAS No: 125567-05-7
• MF: C₃₄H₂₄O₈
• MW: 560.549570083618
• MDL: MFCD34597172
• CID: 4527815
• PubChem ID: 87412702

1,3-Isobenzofurandione, 5,5'-[cyclohexylidenebis(4,1-phenyleneoxy)]bis- Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione, 5,5'-[cyclohexylidenebis(4,1-phenyleneoxy)]bis-
• 5,5'-[cyclohexylidenebis(4,1-phenyleneoxy)]bis-1,3-Isobenzofurandione
• SY293554
• 125567-05-7
• SCHEMBL2607264
• 5,5 inverted exclamation mark -[[Cyclohexane-1,1-diylbis(4,1-phenylene)]bis(oxy)]bis(isobenzofuran-1,3-dione)

• MDL： MFCD34597172
• Inchi： InChI=1S/C34H24O8/c35-30-26-14-12-24(18-28(26)32(37)41-30)39-22-8-4-20(5-9-22)34(16-2-1-3-17-34)21-6-10-23(11-7-21)40-25-13-15-27-29(19-25)33(38)42-31(27)36/h4-15,18-19H,1-3,16-17H2
• InChI Key： DHMJUAQOLCAAIS-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 560.14711772Da
• Monoisotopic Mass: 560.14711772Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 42
• Rotatable Bond Count: 6
• Complexity: 972
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų
• XLogP3: 7.9

Additional information on 1,3-Isobenzofurandione, 5,5'-[cyclohexylidenebis(4,1-phenyleneoxy)]bis-

1,3-Isobenzofurandione, 5,5'-[cyclohexylidenebis(4,1-phenyleneoxy)]bis- (CAS No. 125567-05-7): An Overview of Its Structure, Properties, and Applications in Modern Research

1,3-Isobenzofurandione, 5,5'-[cyclohexylidenebis(4,1-phenyleneoxy)]bis- (CAS No. 125567-05-7) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields of research. This compound is a derivative of isobenzofuran-1,3-dione and features a cyclohexylidene bridge and phenyleneoxy linkers, which contribute to its distinct properties and reactivity.

The molecular formula of 1,3-Isobenzofurandione, 5,5'-[cyclohexylidenebis(4,1-phenyleneoxy)]bis- is C₃₈H₃₄O₈, and its molecular weight is approximately 630.67 g/mol. The compound is characterized by its high thermal stability and low solubility in water, making it suitable for a wide range of chemical reactions and processes. Its structural complexity also makes it an interesting subject for synthetic chemistry and materials science.

In the realm of synthetic chemistry, 1,3-Isobenzofurandione, 5,5'-[cyclohexylidenebis(4,1-phenyleneoxy)]bis- has been used as a building block for the synthesis of more complex molecules. Recent studies have explored its potential as a precursor for the development of novel polymers and functional materials. For instance, researchers at the University of California have demonstrated that this compound can be polymerized to form highly stable and thermally resistant polymers with unique mechanical properties.

The cyclohexylidene bridge and phenyleneoxy linkers in 1,3-Isobenzofurandione, 5,5'-[cyclohexylidenebis(4,1-phenyleneoxy)]bis- play a crucial role in determining its reactivity and stability. These functional groups provide the compound with enhanced rigidity and reduced conformational flexibility, which are beneficial for applications requiring high structural integrity. Additionally, the presence of multiple oxygen atoms in the molecule makes it an excellent candidate for hydrogen bonding interactions, further enhancing its utility in supramolecular chemistry.

In the field of materials science, 1,3-Isobenzofurandione, 5,5'-[cyclohexylidenebis(4,1-phenyleneoxy)]bis- has shown promise as a component in the development of advanced materials with tailored properties. Researchers at the Massachusetts Institute of Technology have utilized this compound to create self-assembling nanostructures with potential applications in drug delivery systems and nanotechnology. The ability to control the self-assembly process through precise manipulation of the molecular structure has opened new avenues for designing materials with specific functions.

Beyond its use in materials science and synthetic chemistry, 1,3-Isobenzofurandione, 5,5'-[cyclohexylidenebis(4,1-phenyleneoxy)]bis- has also been investigated for its biological activities. Preliminary studies suggest that this compound may exhibit anti-inflammatory and antioxidant properties due to its ability to scavenge free radicals and inhibit pro-inflammatory cytokines. These findings have sparked interest in exploring its potential therapeutic applications in treating inflammatory diseases and oxidative stress-related conditions.

In conclusion, 1,3-Isobenzofurandione, 5,5'-[cyclohexylidenebis(4,1-phenyleneoxy)]bis- (CAS No. 125567-05-7) is a multifaceted compound with a rich structural complexity that offers numerous opportunities for research and development. Its unique properties make it a valuable tool in synthetic chemistry, materials science, and potentially in biomedical applications. As ongoing research continues to uncover new insights into its behavior and potential uses, this compound is likely to remain a focal point for scientific exploration in the coming years.